Cas no 6007-71-2 (2-methyl-2,5-dihydrothiophene 1,1-dioxide)

• Product Name: 2-methyl-2,5-dihydrothiophene 1,1-dioxide
• CAS No: 6007-71-2
• MF: C₅H₈O₂S
• MW: 132.180820465088
• CID: 1618215
• PubChem ID: 22330
• Update Time: 2025-04-21

2-methyl-2,5-dihydrothiophene 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2,5-dihydrothiophene 1,1-dioxide
• 2,5-Dihydro-2-methyl-thiophene 1,1-dioxide
• thiophene, 2,5-dihydro-2-methyl-, 1,1-dioxide
• 6007-71-2
• BRN 0110050
• methylsulfolene
• STL454383
• 4-17-00-00153 (Beilstein Handbook Reference)
• DTXSID50975496
• 2-Methylsulfol-3-ene
• AKOS002275006
• 2-Methyl-2,5-dihydro-1H-1lambda~6~-thiophene-1,1-dione
• 2,5-Dihydro-2-methylthiophene 1,1-dioxide
• 2-Methylsulfolene
• SCHEMBL5074223

• Inchi： 1S/C5H8O2S/c1-5-3-2-4-8(5,6)7/h2-3,5H,4H2,1H3
• InChI Key： GQKSMJWYXJEVRA-UHFFFAOYSA-N
• SMILES： S1(CC=CC1C)(=O)=O

Computed Properties

• Exact Mass: 132.02454
• Monoisotopic Mass: 132.0245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 0.2

Experimental Properties

• Density: 1.217
• Boiling Point: 284.9°C at 760 mmHg
• Flash Point: 163.6°C
• Refractive Index: 1.498
• PSA: 34.14